Cas no 139957-92-9 (Carbamic acid, (4-ethynylphenyl)-, ethyl ester)
139957-92-9 structure
Product Name:Carbamic acid, (4-ethynylphenyl)-, ethyl ester
CAS No:139957-92-9
MF:C11H11NO2
MW:189.210542917252
CID:1283000
Update Time:2024-08-04
Carbamic acid, (4-ethynylphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (4-ethynylphenyl)-, ethyl ester
- Carbamic acid, N-(4-ethynylphenyl)-, ethyl ester
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- Inchi: 1S/C11H11NO2/c1-3-9-5-7-10(8-6-9)12-11(13)14-4-2/h1,5-8H,4H2,2H3,(H,12,13)
- InChI Key: KIGVFEUMTQFPIU-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)NC1=CC=C(C#C)C=C1
Computed Properties
- Exact Mass: 189.07903
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 244.3±23.0 °C(Predicted)
- PSA: 38.33
- pka: 13.33±0.70(Predicted)
Carbamic acid, (4-ethynylphenyl)-, ethyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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